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Compound of Interest

Compound Name: 2-Methylhexacosane

Cat. No.: B075612

Providing critical safety information and clear disposal procedures to ensure a safe and
compliant laboratory environment.

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to maintaining a safe and efficient laboratory.
This guide provides essential safety information and detailed disposal procedures for 2-
Methylhexacosane, a saturated hydrocarbon used in various research applications.

Key Safety and Physical Properties

While 2-Methylhexacosane is not classified as a hazardous substance according to the
Globally Harmonized System (GHS), adhering to standard laboratory safety protocols is
essential.[1] Below is a summary of its key characteristics.
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Property Value Source
Chemical Formula C27Hse PubChem
CAS Number 1561-02-0 Cayman Chemical[1]

GHS Classification

Not classified as hazardous

Cayman Chemical[1]

Physical State

Solid

PubChem

NFPA Ratings

Health: O, Fire: 0, Reactivity: 0

Cayman Chemical[1]

HMIS Ratings

Health: 0, Fire: 0, Reactivity: 0

Cayman Chemical[1]

First Aid: Inhalation

Supply fresh air; consult a ]
] ) Cayman Chemical[1]
doctor in case of complaints.

First Aid: Skin Contact

Generally does not irritate the _
i Cayman Chemical[1]
skin.

First Aid: Eye Contact

Rinse opened eye for several )
i ) Cayman Chemical[1]
minutes under running water.

First Aid: Ingestion

If symptoms persist, consult a )
Cayman Chemical[1]
doctor.

Experimental Protocols: Standard Disposal
Procedure for Non-Hazardous Waste

The disposal of 2-Methylhexacosane should follow the general protocols for non-hazardous

chemical waste established by your institution's Environmental Health & Safety (EHS)

department. The following is a standard methodology for such disposal.

Materials:

o Appropriate Personal Protective Equipment (PPE): laboratory coat, safety glasses, and

gloves.

e Waste container compatible with solid chemical waste.

» Hazardous waste label or non-hazardous waste label, as required by your institution.
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» Access to the facility's waste management guidelines.
Procedure:

o Consult Institutional Guidelines: Before beginning, review your organization's specific
procedures for non-hazardous chemical waste disposal. These guidelines will provide
detailed instructions on container types, labeling, and pickup schedules.

o Wear Appropriate PPE: At a minimum, wear a lab coat, safety glasses, and suitable gloves to
prevent accidental contact.

e Containerize the Waste:

o Place the 2-Methylhexacosane waste into a designated, chemically compatible container.
The original container is often a suitable choice.

o Ensure the container is in good condition, free from cracks or leaks, and has a secure lid.
e Label the Container:
o Affix a waste label to the container.

o Clearly write the full chemical name ("2-Methylhexacosane") and any other required
information, such as the quantity and date. Do not use abbreviations.

» Store for Pickup:

o Store the labeled container in a designated waste accumulation area within your
laboratory.

o Do not mix non-hazardous waste with hazardous waste streams.
e Schedule Disposal:

o Follow your institution's procedure to request a waste pickup from the EHS department or
their designated contractor.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylhexacosane and other non-hazardous laboratory chemicals.

Start: Chemical Waste for Disposal

Identify Waste:
2-Methylhexacosane

Hazard Agsessment

Consult Safety Data Sheet (SDS)

Is the chemical
classified as hazardous?

¢

No Yes

Disposal Pathway

Follow Non-Hazardous Follow Hazardous

Waste Protocol Waste Protocol

Final Steps

Containerize and Label Waste

Store in Designated
Accumulation Area

Arrange for EHS Pickup

Disposal Complete
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Click to download full resolution via product page
Caption: Workflow for laboratory chemical disposal.

By adhering to these procedures and consulting institutional guidelines, laboratory
professionals can ensure the safe and compliant disposal of 2-Methylhexacosane,
contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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